Cas no 74993-03-6 (1-Aziridinepropanamine,g-methyl-)

1-Aziridinepropanamine,g-methyl- structure
74993-03-6 structure
Product Name:1-Aziridinepropanamine,g-methyl-
CAS No:74993-03-6
MF:C6H14N2
MW:114.188761234283
CID:581164
PubChem ID:11970633
Update Time:2025-04-19

1-Aziridinepropanamine,g-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Aziridinepropanamine,g-methyl-
    • 3-(aziridin-1-yl)butan-1-amine
    • gamma-methylaziridine-1-propylamine
    • DTXSID50996489
    • EINECS 278-047-3
    • SCHEMBL2385429
    • 74993-03-6
    • NS00002198
    • EC 278-047-3
    • Inchi: 1S/C6H14N2/c1-6(2-3-7)8-4-5-8/h6H,2-5,7H2,1H3
    • InChI Key: SVXZTUWVVQGRPC-UHFFFAOYSA-N
    • SMILES: N1(C(C)CCN)CC1

Computed Properties

  • Exact Mass: 114.115698
  • Monoisotopic Mass: 114.115698
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 68.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29
  • XLogP3: -0.1

Experimental Properties

  • Density: 0.979
  • Boiling Point: 165.61°C at 760 mmHg
  • Flash Point: 50.361°C
  • Refractive Index: 1.509
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